Cas no 391896-44-9 (ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate)

• Product Name: ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate
• CAS No: 391896-44-9
• MF: C₂₂H₁₉N₃O₄S₂
• MW: 453.533962488174
• CID: 6616146
• PubChem ID: 4172024
• Update Time: 2025-05-21

ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-(3-(4-benzoylbenzoyl)thioureido)thiazol-4-yl)acetate
• AKOS024578730
• ethyl 2-[2-[(4-benzoylbenzoyl)carbamothioylamino]-1,3-thiazol-4-yl]acetate
• Oprea1_777116
• AB00684367-01
• F0496-0092
• ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate
• 391896-44-9

• Inchi： 1S/C22H19N3O4S2/c1-2-29-18(26)12-17-13-31-22(23-17)25-21(30)24-20(28)16-10-8-15(9-11-16)19(27)14-6-4-3-5-7-14/h3-11,13H,2,12H2,1H3,(H2,23,24,25,28,30)
• InChI Key： SENFGRRWBHCFSS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(NC(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O)=S

Computed Properties

• Exact Mass: 453.08169844g/mol
• Monoisotopic Mass: 453.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 158Ų

Additional information on ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate

Comprehensive Overview of Ethyl 2-[2-({[(4-Benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate (CAS No. 391896-44-9)

Ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate (CAS No. 391896-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzoylphenyl and thiazolyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for novel thiazole derivatives has surged, driven by their applications in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. Researchers are particularly interested in the ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate due to its potential to interact with biological targets such as enzymes and receptors. Its CAS No. 391896-44-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate involves multi-step organic reactions, including amide coupling and thiazole ring formation. These processes require meticulous control of reaction conditions to achieve high yields and purity. The compound's molecular weight and solubility properties make it suitable for various formulation strategies, including nanoparticle delivery systems and bioconjugation techniques, which are currently trending in pharmaceutical research.

One of the most frequently asked questions about CAS No. 391896-44-9 is its potential role in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. Additionally, the compound's structure-activity relationship (SAR) is a hot topic, as understanding how its functional groups contribute to biological activity can lead to the design of more effective derivatives.

Another area of interest is the application of ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate in computational chemistry and molecular docking studies. Advanced in silico tools allow scientists to predict its interactions with proteins and other biomolecules, accelerating the drug discovery process. This aligns with the current trend of integrating artificial intelligence (AI) and machine learning in chemical research.

From a commercial perspective, CAS No. 391896-44-9 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers and manufacturers are advised to verify the compound's purity and stability before use, as these parameters are critical for reproducible results.

In conclusion, ethyl 2-[2-({[(4-benzoylphenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate (CAS No. 391896-44-9) represents a fascinating subject of study in modern chemistry. Its versatile structure and potential applications in drug development, material science, and computational modeling make it a compound worth watching in the coming years. As research progresses, we can expect new insights into its properties and uses, further solidifying its importance in scientific and industrial communities.